Cas no 2034360-65-9 (GOADZLONKYMCIM-UHFFFAOYSA-N)

• Product Name: GOADZLONKYMCIM-UHFFFAOYSA-N
• CAS No: 2034360-65-9
• MF: C₁₄H₁₈N₂O₄S
• MW: 310.368722438812
• CID: 5552001
• Update Time: 2025-05-20

GOADZLONKYMCIM-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• GOADZLONKYMCIM-UHFFFAOYSA-N

• Inchi： 1S/C14H18N2O4S/c1-2-19-13(17)8-16-14(18)10-3-5-15-12(7-10)20-11-4-6-21-9-11/h3,5,7,11H,2,4,6,8-9H2,1H3,(H,16,18)
• InChI Key： GOADZLONKYMCIM-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC(C1C=CN=C(OC2CCSC2)C=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on GOADZLONKYMCIM-UHFFFAOYSA-N

GOADZLONKYMCIM-UHFFFAOYSA-N: A Comprehensive Overview

The compound with CAS No 2034360-65-9, commonly referred to as GOADZLONKYMCIM-UHFFFAOYSA-N, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound is a novel organic material that exhibits remarkable stability and reactivity under various conditions. Recent studies have highlighted its potential in fields such as materials science, pharmaceuticals, and advanced manufacturing.

GOADZLONKYMCIM-UHFFFAOYSA-N is characterized by its complex molecular structure, which includes a combination of aromatic rings and functional groups that contribute to its versatile chemical behavior. The compound's ability to undergo specific transformations under controlled conditions makes it a valuable candidate for synthetic chemistry. Researchers have explored its role in catalytic processes, where it has demonstrated exceptional efficiency in facilitating key reactions.

One of the most promising applications of GOADZLONKYMCIM-UHFFFAOYSA-N lies in its use as a precursor for advanced materials. By leveraging its structural properties, scientists have successfully synthesized high-performance polymers and composites that exhibit enhanced mechanical and thermal stability. These materials have potential applications in aerospace, automotive industries, and electronics, where durability and lightweight are critical factors.

In the pharmaceutical sector, GOADZLONKYMCIM-UHFFFAOYSA-N has shown potential as a building block for drug delivery systems. Its ability to form stable complexes with bioactive molecules makes it an ideal candidate for targeted drug delivery. Recent studies have demonstrated its effectiveness in encapsulating therapeutic agents, ensuring controlled release and minimizing side effects.

The synthesis of GOADZLONKYMCIM-UHFFFAOYSA-N involves a multi-step process that requires precise control over reaction conditions. Researchers have developed innovative methodologies to optimize the synthesis process, ensuring high yields and purity. These advancements have significantly reduced production costs, making the compound more accessible for large-scale applications.

From an environmental perspective, GOADZLONKYMCIM-UHFFFAOYSA-N exhibits low toxicity and biodegradability under specific conditions. This makes it a sustainable choice for industries seeking eco-friendly alternatives. Ongoing research is focused on enhancing its biocompatibility and exploring its potential in biodegradable polymer production.

In conclusion, GOADZLONKYMCIM-UHFFFAOYSA-N (CAS No 2034360-65-9) represents a groundbreaking advancement in materials science with diverse applications across multiple industries. Its unique chemical properties, coupled with recent research breakthroughs, position it as a key player in the development of next-generation materials and technologies.